![molecular formula C26H22ClNO5S B281471 N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide](/img/structure/B281471.png)
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide
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Overview
Description
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been extensively studied for its potential applications in scientific research, particularly in the field of pharmacology.
Mechanism of Action
The mechanism of action of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide is not fully understood. However, it is believed to work by inhibiting specific enzymes or proteins involved in the disease process. For example, in cancer cells, the compound may inhibit the activity of enzymes involved in cell division and growth. In inflammatory cells, it may reduce the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. In inflammatory cells, it has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Moreover, the compound has been found to inhibit the growth of various bacteria and fungi.
Advantages and Limitations for Lab Experiments
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide has several advantages for lab experiments. It is a stable compound and can be easily synthesized in the laboratory. Moreover, it has shown promising results in various scientific research studies, indicating its potential as a therapeutic agent. However, the compound has some limitations. It is a relatively new compound, and its safety and efficacy in humans are not yet fully understood. Moreover, the compound may have off-target effects, which may limit its use in some experimental settings.
Future Directions
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide has several potential future directions for scientific research. One direction is to investigate its safety and efficacy in humans. Moreover, the compound may be studied further for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases. Furthermore, the compound may be modified to improve its pharmacological properties, such as its bioavailability and specificity. Finally, the compound may be used as a lead compound for the development of new therapeutic agents with improved efficacy and safety profiles.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential as a therapeutic agent in various scientific research studies. The compound has been studied for its anti-tumor, anti-inflammatory, antibacterial, and antifungal activities. However, further studies are needed to understand its mechanism of action, safety, and efficacy in humans. The compound has several advantages and limitations for lab experiments, and its potential future directions include investigating its safety and efficacy in humans, developing new therapeutic agents based on its structure, and modifying its pharmacological properties.
Synthesis Methods
The synthesis of N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide involves several steps. The starting materials are 3-acetyl-2-methylbenzofuran, 4-chlorobenzoyl chloride, and 2,5-dimethylbenzenesulfonamide. The reaction is carried out in the presence of a base and a solvent under specific conditions. The final product is obtained after purification and characterization using various analytical techniques.
Scientific Research Applications
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-chlorobenzoyl)-2,5-dimethylbenzenesulfonamide has been used in various scientific research studies. It has shown potential as a therapeutic agent for the treatment of various diseases, including cancer, inflammation, and infectious diseases. The compound has been studied for its anti-tumor activity and has shown promising results in inhibiting the growth of cancer cells. It has also been investigated for its anti-inflammatory properties and has been found to reduce inflammation in animal models. Moreover, the compound has been studied for its antibacterial and antifungal activity.
Properties
Molecular Formula |
C26H22ClNO5S |
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Molecular Weight |
496 g/mol |
IUPAC Name |
N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-4-chloro-N-(2,5-dimethylphenyl)sulfonylbenzamide |
InChI |
InChI=1S/C26H22ClNO5S/c1-15-5-6-16(2)24(13-15)34(31,32)28(26(30)19-7-9-20(27)10-8-19)21-11-12-23-22(14-21)25(17(3)29)18(4)33-23/h5-14H,1-4H3 |
InChI Key |
CBJBXJYIJQLBST-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=C(C=C4)Cl |
Canonical SMILES |
CC1=CC(=C(C=C1)C)S(=O)(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)C(=O)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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